Cas no 1807144-90-6 (Ethyl 4-(difluoromethyl)-3-methyl-2-nitropyridine-5-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-3-methyl-2-nitropyridine-5-acetate
• CAS No: 1807144-90-6
• MF: C₁₁H₁₂F₂N₂O₄
• MW: 274.220789909363
• CID: 4803629
• Update Time: 2025-06-09

Ethyl 4-(difluoromethyl)-3-methyl-2-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-methyl-2-nitropyridine-5-acetate

• Inchi： 1S/C11H12F2N2O4/c1-3-19-8(16)4-7-5-14-11(15(17)18)6(2)9(7)10(12)13/h5,10H,3-4H2,1-2H3
• InChI Key： FESQBDAHUYEUCJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C([N+](=O)[O-])=NC=C1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Ethyl 4-(difluoromethyl)-3-methyl-2-nitropyridine-5-acetate

Ethyl 4-(difluoromethyl)-3-methyl-2-nitropyridine-5-acetate (CAS No. 1807144-90-6): A Comprehensive Overview

Ethyl 4-(difluoromethyl)-3-methyl-2-nitropyridine-5-acetate (CAS No. 1807144-90-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional attributes, represents a promising candidate for the development of novel therapeutic agents. Its molecular structure, incorporating a nitropyridine core with specific substituents, positions it as a versatile intermediate in synthetic chemistry, particularly in the synthesis of biologically active molecules.

The Ethyl 4-(difluoromethyl)-3-methyl-2-nitropyridine-5-acetate molecule is distinguished by the presence of a difluoromethyl group at the 4-position of the pyridine ring, a methyl group at the 3-position, and an acetate moiety at the 5-position. These substituents contribute to its distinct chemical properties and reactivity, making it an attractive scaffold for further derivatization and functionalization. The nitro group in the molecule not only imparts electronic effects but also serves as a handle for various chemical transformations, including reduction to amine functionalities or diazotization reactions.

In recent years, there has been a growing interest in nitroaromatic and nitropyridine derivatives due to their potential applications in drug discovery and material science. The 4-(difluoromethyl) group is particularly noteworthy as it enhances the metabolic stability and lipophilicity of molecules, which are crucial factors for pharmacokinetic profiles. Furthermore, the presence of multiple reactive sites in this compound allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of pyridine derivatives in drug development. Pyridine-based scaffolds are widely recognized for their ability to interact with biological targets such as enzymes and receptors, making them valuable in designing small-molecule inhibitors. The Ethyl 4-(difluoromethyl)-3-methyl-2-nitropyridine-5-acetate, with its optimized substitution pattern, represents a significant advancement in this area.

One of the most compelling aspects of this compound is its potential application in oncology research. Nitro compounds have shown promise as chemotherapeutic agents due to their ability to induce oxidative stress in cancer cells. The incorporation of a difluoromethyl group into the molecular framework may enhance its bioavailability and reduce toxicity, making it a more viable candidate for clinical use. Additionally, the nitro group can be selectively reduced to an amine, providing a versatile pathway for further functionalization and lead optimization.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and biological targets. Advanced computational techniques have allowed researchers to predict binding affinities and identify potential drug candidates with high accuracy. The structural features of Ethyl 4-(difluoromethyl)-3-methyl-2-nitropyridine-5-acetate, particularly its rigid pyridine core and electron-withdrawing substituents, make it an ideal candidate for such studies.

In conclusion, Ethyl 4-(difluoromethyl)-3-methyl-2-nitropyridine-5-acetate (CAS No. 1807144-90-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents. As research continues to uncover new applications for nitroaromatic and nitropyridine derivatives, this compound is poised to play a crucial role in the development of next-generation drugs.